Cas no 919033-63-9 (2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol)

• Product Name: 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol
• CAS No: 919033-63-9
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 5798769
• Update Time: 2025-10-30

2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-carbazol-9-ylbutylamino)-2-methylpropan-1-ol
• 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol

• Inchi： 1S/C20H26N2O/c1-20(2,15-23)21-13-7-8-14-22-18-11-5-3-9-16(18)17-10-4-6-12-19(17)22/h3-6,9-12,21,23H,7-8,13-15H2,1-2H3
• InChI Key： QMXNWDRXGHWCDS-UHFFFAOYSA-N
• SMILES： C(O)C(NCCCCN1C2=C(C=CC=C2)C2=C1C=CC=C2)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol

Recent Advances in the Study of 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol (CAS: 919033-63-9)

The compound 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol (CAS: 919033-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its carbazole moiety and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of investigation has been the compound's role as a modulator of biological pathways. Research indicates that 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol exhibits notable activity in targeting specific receptors or enzymes involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating autoimmune disorders.

In addition to its therapeutic potential, recent advancements in the synthetic methodologies for 919033-63-9 have been reported. A team of researchers developed a more efficient and scalable synthesis route, which was detailed in a recent issue of Organic Process Research & Development. This innovation not only reduces production costs but also improves the purity and yield of the compound, facilitating further preclinical and clinical studies.

Furthermore, computational studies have provided deeper insights into the molecular interactions of 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and stability parameters, which are crucial for the design of derivatives with enhanced potency and selectivity. These findings were highlighted in a 2024 publication in the Journal of Chemical Information and Modeling.

Despite these promising developments, challenges remain in the clinical translation of 919033-63-9. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, the recent research on 2-{4-(9H-carbazol-9-yl)butylamino}-2-methylpropan-1-ol underscores its potential as a versatile scaffold for drug discovery. The integration of synthetic chemistry, pharmacological studies, and computational modeling has provided a comprehensive understanding of its properties and applications. Continued efforts in optimizing its pharmacokinetic and pharmacodynamic profiles will be essential for advancing this compound toward clinical use.